Cas no 3145-91-3 (Aurate(1-),tetrachloro-, lithium, (SP-4-1)- (9CI))

• Product Name: Aurate(1-),tetrachloro-, lithium, (SP-4-1)- (9CI)
• CAS No: 3145-91-3
• MF: AuCl₄Li
• MW: 345.719549179077
• MDL: MFCD00798533
• CID: 294899
• PubChem ID: 24881162
• Update Time: 2025-06-11

Aurate(1-),tetrachloro-, lithium, (SP-4-1)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aurate(1-),tetrachloro-, lithium, (SP-4-1)- (9CI)
• lithium,tetrachlorogold(1-)
• Lithiumtetrachloroaurate
• lithium tetrachloroaurate
• 3145-91-3
• DTXSID60584351
• Q4456676
• lithium;tetrachlorogold(1-)
• Lithium tetrachloroaurate(1-)
• Lithium tetrachloroaurate(III) hydrate
• Lithium tetrachloroaurate(III), 99.995%

• MDL： MFCD00798533
• Inchi： 1S/Au.4ClH.Li/h;4*1H;/q+3;;;;;+1/p-4
• InChI Key： AAYAYBKNBYTUKW-UHFFFAOYSA-J
• SMILES： [Au-](Cl)(Cl)(Cl)Cl.[Li+]

Computed Properties

• Exact Mass: 343.85800
• Monoisotopic Mass: 343.857984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• PSA: 0.00000
• LogP: -11.98650
• Solubility: Not determined

Aurate(1-),tetrachloro-, lithium, (SP-4-1)- (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on Aurate(1-),tetrachloro-, lithium, (SP-4-1)- (9CI)

Introduction to Aurate(1-), Tetrachloro-, Lithium, (SP-4-1)- (CAS No. 3145-91-3)

Aurate(1-), Tetrachloro-, Lithium, (SP-4-1)- (CAS No. 3145-91-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various applications, particularly in the development of advanced materials and pharmaceutical intermediates. The tetrachloro-aurate lithium complex is known for its stability and reactivity, making it a valuable component in synthetic chemistry and industrial processes.

The CAS number 3145-91-3 provides a unique identifier for this compound, ensuring precise classification and communication within the scientific community. This numbering system is essential for regulatory compliance and for facilitating accurate database searches in research and development environments. The compound's structure, featuring a lithium core coordinated with tetrachloro-aurate anions, contributes to its distinctive chemical behavior and utility.

In recent years, the tetrachloro-aurate lithium complex has been extensively studied for its potential applications in catalysis and material science. Its ability to act as a Lewis acid or base makes it particularly useful in facilitating various organic transformations. For instance, it has been employed in the synthesis of complex organic molecules, where its coordination properties enhance reaction efficiency and selectivity. The lithium component further enhances its reactivity by providing a highly electropositive environment that can stabilize reactive intermediates.

One of the most notable applications of Aurate(1-), Tetrachloro-, Lithium, (SP-4-1)- is in the field of polymer chemistry. The compound's ability to act as a catalyst or co-catalyst in polymerization reactions has led to the development of novel polymers with enhanced properties. These polymers exhibit improved thermal stability, mechanical strength, and chemical resistance, making them suitable for high-performance applications in industries such as aerospace, automotive, and electronics.

Moreover, the CAS No. 3145-91-3 associated with this compound has been instrumental in several groundbreaking research studies. Researchers have leveraged its unique properties to develop innovative methodologies for organic synthesis and material engineering. For example, recent studies have demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions are widely used in the pharmaceutical industry to synthesize active pharmaceutical ingredients (APIs) with high precision and yield.

The tetrachloro-aurate lithium complex also finds utility in the realm of nanotechnology. Its ability to stabilize reactive species under controlled conditions has enabled the synthesis of nanomaterials with tailored properties. These nanomaterials have potential applications in drug delivery systems, where their precise size and surface characteristics can enhance therapeutic efficacy while minimizing side effects.

In conclusion, Aurate(1-), Tetrachloro-, Lithium, (SP-4-1)- (CAS No. 3145-91-3) is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in synthetic chemistry, polymer science, catalysis, and nanotechnology. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation and advancements in multiple industries.